[(Z)-2-[(4-Amino-2-methylpyrimidin-5-yl)methyl-formylamino]-5-hydroxypent-2-en-3-yl]sulfanylmethyl benzoate
[(Z)-2-[(4-Amino-2-methylpyrimidin-5-yl)methyl-formylamino]-5-hydroxypent-2-en-3-yl]sulfanylmethyl benzoate
Brand Name:
Vulcanchem
CAS No.:
18481-26-0
VCID:
VC0099676
InChI:
InChI=1S/C20H24N4O4S/c1-14(24(12-26)11-17-10-22-15(2)23-19(17)21)18(8-9-25)29-13-28-20(27)16-6-4-3-5-7-16/h3-7,10,12,25H,8-9,11,13H2,1-2H3,(H2,21,22,23)/b18-14-
SMILES:
CC1=NC=C(C(=N1)N)CN(C=O)C(=C(CCO)SCOC(=O)C2=CC=CC=C2)C
Molecular Formula:
C20H24N4O4S
Molecular Weight:
416.5 g/mol
[(Z)-2-[(4-Amino-2-methylpyrimidin-5-yl)methyl-formylamino]-5-hydroxypent-2-en-3-yl]sulfanylmethyl benzoate
CAS No.: 18481-26-0
Main Products
VCID: VC0099676
Molecular Formula: C20H24N4O4S
Molecular Weight: 416.5 g/mol
![[(Z)-2-[(4-Amino-2-methylpyrimidin-5-yl)methyl-formylamino]-5-hydroxypent-2-en-3-yl]sulfanylmethyl benzoate - 18481-26-0](/images/no_structure.jpg)
| CAS No. | 18481-26-0 |
|---|---|
| Product Name | [(Z)-2-[(4-Amino-2-methylpyrimidin-5-yl)methyl-formylamino]-5-hydroxypent-2-en-3-yl]sulfanylmethyl benzoate |
| Molecular Formula | C20H24N4O4S |
| Molecular Weight | 416.5 g/mol |
| IUPAC Name | [(Z)-2-[(4-amino-2-methylpyrimidin-5-yl)methyl-formylamino]-5-hydroxypent-2-en-3-yl]sulfanylmethyl benzoate |
| Standard InChI | InChI=1S/C20H24N4O4S/c1-14(24(12-26)11-17-10-22-15(2)23-19(17)21)18(8-9-25)29-13-28-20(27)16-6-4-3-5-7-16/h3-7,10,12,25H,8-9,11,13H2,1-2H3,(H2,21,22,23)/b18-14- |
| Standard InChIKey | KZZQSQPXTWSHLI-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=NC=C(C(=N1)N)CN(C=O)/C(=C(/CCO)\SCOC(=O)C2=CC=CC=C2)/C |
| SMILES | CC1=NC=C(C(=N1)N)CN(C=O)C(=C(CCO)SCOC(=O)C2=CC=CC=C2)C |
| Canonical SMILES | CC1=NC=C(C(=N1)N)CN(C=O)C(=C(CCO)SCOC(=O)C2=CC=CC=C2)C |
| Synonyms | 3-(benzoyloxymethylthio)-4-(N(2-methyl-4-amino-5-pyrimidinomethyl)-N-formyl)amino-delta-(3)-pentenol benzoyloxymethyl-thiamine benzoyloxymethylthiamine BT 851 BT-851 |
| PubChem Compound | 21116251 |
| Last Modified | Nov 11 2021 |
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